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Cat. No.: B12296451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Erythroxytriol P, a natural product identified with the CAS number 7121-99-5, has emerged as

a compound of interest within the scientific community.[1] Belonging to the class of erythroxyl

compounds, it is derived from plants of the Erythroxylum genus, notably Erythroxylum

cuneatum, and has also been isolated from Sapium discolor.[1][2] While research is ongoing,

the precise mechanism of action of Erythroxytriol P remains largely unelucidated. This

technical guide synthesizes the current, albeit limited, understanding of its potential biological

activities and theoretical mechanisms of action based on available literature.

Chemical and Biological Profile
Erythroxytriol P is a diterpenoid with the molecular formula C₂₀H₃₆O₃.[1] Its structure is

characterized by a tropane skeleton, which it shares with cocaine, but it lacks the benzoyl

group.[1] The presence of hydroxyl groups in its molecular structure contributes to its solubility

and reactivity.[1]

Theories on Mechanism of Action
The scientific literature on the specific mechanism of action of Erythroxytriol P is sparse.

However, based on its chemical structure and origin, several theories have been proposed.

1. Influence on Neurotransmitter Systems:
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The most prominent theory suggests that Erythroxytriol P may exhibit biological activity by

influencing neurotransmitter systems.[1] This hypothesis is largely based on its structural

similarity to other compounds from the Erythroxylum genus, which are known for their

psychoactive properties.[1]

2. Cocaine-Like Activity and Precursor Theory:

Some research indicates that Erythroxytriol P possesses cocaine-like activity and is believed

to be a potential precursor for cocaine.[1] This suggests that its mechanism of action could

involve interactions with dopamine, serotonin, and norepinephrine transporters, similar to

cocaine, leading to an increase in the concentration of these neurotransmitters in the synaptic

cleft. However, detailed studies confirming this are lacking.

3. Potential Uncategorized Biological Activities:

As a natural product, Erythroxytriol P's biological activities may extend to various other fields,

including biochemistry and pharmacology.[1] Ongoing research is required to fully understand

its properties and potential therapeutic or toxicological effects.

Quantitative Data Summary
A comprehensive review of the available scientific literature did not yield any quantitative data

regarding the mechanism of action of Erythroxytriol P. Studies detailing binding affinities,

IC50 values, or other quantitative measures of its biological activity are not present in the public

domain.

Key Experimental Protocols
Detailed experimental protocols for studying the mechanism of action of Erythroxytriol P are

not available in the reviewed literature. While one source mentions its synthesis via ozonolysis

of 2-hydroxy-3-phenylacetophenone, protocols for in vitro or in vivo studies to elucidate its

pharmacological effects are not described.[1]

Signaling Pathways and Logical Relationships
Due to the limited understanding of its mechanism of action, no specific signaling pathways for

Erythroxytriol P have been described in the scientific literature. The creation of a detailed
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signaling pathway diagram is therefore not possible at this time.

To illustrate the hypothetical relationship based on the precursor theory, a logical diagram is

presented below.

Erythroxytriol P Biosynthetic PathwayPrecursor? Cocaine Neurotransmitter Transporters (DAT, SERT, NET)Inhibition Increased Synaptic NeurotransmittersLeads to

Click to download full resolution via product page

Hypothetical relationship of Erythroxytriol P as a precursor to cocaine.

Conclusion
The current body of scientific knowledge regarding the mechanism of action of Erythroxytriol
P is in its infancy. While its chemical structure and origin provide clues to its potential biological

activities, particularly its influence on neurotransmitter systems, these theories are yet to be

substantiated by rigorous experimental data. Further research, including in vitro binding

assays, in vivo pharmacological studies, and clinical trials, is imperative to fully elucidate the

mechanism of action of this intriguing natural compound. Drug development professionals

should note the regulatory considerations that may be associated with compounds like

Erythroxytriol P, given their potential psychoactive properties.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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